Cas no 36233-82-6 (2-ethyloxan-4-one)

• Product Name: 2-ethyloxan-4-one
• CAS No: 36233-82-6
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• MDL: MFCD18917265
• CID: 1475728
• PubChem ID: 22413751
• Update Time: 2025-04-21

2-ethyloxan-4-one Chemical and Physical Properties

Names and Identifiers

• 2-Ethyltetrahydro-4H-pyran-4-one
• AC1Q7FVR
• 2-Ethyl-1.3-thiazan
• 2-ethyl-tetrahydro-pyran-4-one
• AC1L5RLW
• AR-1E1374
• 2-ethyltetrahydro-2H-1,3-thiazine
• 2-ethyl-[1,3]thiazinane
• 2-Aethyl-tetrahydro-1.3-thiazin
• NSC80303
• 4-Oxo-2-aethyl-tetrahydropyran
• CTK4E3906
• 2-Aethyl-tetrahydro-pyran-4-on
• 2-ethyltetrahydropyran-4-one
• 2-ETHYLOXAN-4-ONE
• DB-203380
• 36233-82-6
• Z1192338795
• 2-Ethyldihydro-2H-pyran-4(3H)-one
• CS-0061467
• MFCD18917265
• A1-29623
• AKOS013421434
• EN300-76950
• SCHEMBL8554621
• 2-ethyloxan-4-one

• MDL： MFCD18917265
• Inchi： 1S/C7H12O2/c1-2-7-5-6(8)3-4-9-7/h7H,2-5H2,1H3
• InChI Key： XAFWJZRYRSYZKK-UHFFFAOYSA-N
• SMILES： O1CCC(CC1CC)=O

Computed Properties

• Exact Mass: 128.08376
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.974±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 81 ºC (12 Torr)
• Flash Point: 73.5±13.9 ºC,
• Refractive Index: 1.4499 (589.3 nm 20 ºC)
• Solubility: Slightly soluble (26 g/l) (25 º C),
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes